Cas no 1805069-26-4 (2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol
• CAS No: 1805069-26-4
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4890051
• Update Time: 2025-08-05

2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO2/c9-1-5-4(3-13)7(8(10)11)6(14)2-12-5/h2,8,13-14H,1,3H2
• InChI Key： DLZWKCBEPNUVGU-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=C(C(F)F)C(=CN=1)O

Computed Properties

• Exact Mass: 223.021
• Monoisotopic Mass: 223.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.4

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1805069-26-4)

2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol, identified by the CAS number 1805069-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique arrangement of functional groups in its molecular framework, including a chloromethyl substituent, a difluoromethyl group, and a hydroxypyridine core, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The chloromethyl moiety (–CH₂Cl) in the compound's structure is particularly noteworthy, as it serves as a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity has made it a valuable building block in the development of novel pharmaceutical agents. Additionally, the presence of a difluoromethyl group (–CF₂) enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. These properties contribute to improved pharmacokinetic profiles, potentially increasing the bioavailability and duration of action of drugs derived from this scaffold.

The hydroxypyridine core (C₅H₅NO) provides another layer of complexity and functionality, enabling interactions with biological targets such as enzymes and receptors. Pyridine derivatives are well-documented for their role in modulating various physiological processes, making them attractive candidates for therapeutic intervention. The combination of these functional groups positions 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol as a promising candidate for further exploration in drug discovery pipelines.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of this compound make it an excellent candidate for designing inhibitors that can selectively interact with disease-causing proteins. For instance, the chloromethyl group can be exploited to form covalent bonds with cysteine residues in target enzymes, leading to irreversible inhibition—a strategy that has shown promise in preclinical studies.

Moreover, the difluoromethyl group is known to improve drug-like properties by enhancing binding affinity and resistance to metabolic degradation. This has been demonstrated in various clinical candidates where fluorinated analogs have exhibited superior pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of this moiety into 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol suggests its potential utility in developing next-generation therapeutics with improved efficacy and safety.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying novel drug candidates. Virtual screening techniques have been employed to evaluate the binding interactions of this compound with various biological targets, providing insights into its potential therapeutic applications. Preliminary computational studies suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in several pathological conditions.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the chloromethyl group, protection-deprotection techniques to handle the reactive hydroxyl functionality, and fluorination methods to incorporate the difluoromethyl moiety. The development of efficient synthetic routes is crucial for scaling up production and facilitating further structural modifications.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1805069-26-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of reactive functional groups positions it as a valuable intermediate for drug development, with applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and design of novel therapeutics.